Cas no 1805109-84-5 (Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805109-84-5
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4813566
• Update Time: 2025-06-20

Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H6F6INO3/c1-20-7(19)3-5-4(9(11,12)13)2-6(8(17)18-5)21-10(14,15)16/h2H,3H2,1H3
• InChI Key： RZUQIKXTDZGXDD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)C(CC(=O)OC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate

Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805109-84-5): A Comprehensive Overview

Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1805109-84-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of multiple fluorinated and iodinated substituents, contribute to its distinct chemical properties and potential therapeutic benefits.

The molecular structure of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate encompasses a pyridine core substituted with an iodine atom at the 2-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 5-position. Additionally, the presence of an acetate ester at the 6-position further enhances its reactivity and functionality. This specific arrangement of substituents makes the compound a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of multiple fluorine atoms in Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate not only contributes to these advantages but also introduces additional conformational flexibility, which can be exploited in drug design. The trifluoromethoxy group, in particular, is known for its ability to modulate electronic properties and interactions with biological receptors, making it a crucial moiety in the development of novel pharmacophores.

One of the most compelling aspects of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate is its potential as a building block for the synthesis of biologically active compounds. Researchers have leveraged this compound in various synthetic strategies to develop molecules with applications ranging from antiviral and anticancer agents to neurological therapeutics. The iodine atom at the 2-position serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex organic frameworks. These reactions allow for the introduction of diverse functional groups and heterocycles, expanding the structural diversity of derived compounds.

The trifluoromethoxy and trifluoromethyl groups are particularly noteworthy for their ability to influence pharmacokinetic properties. Fluoro substitution is widely recognized for its ability to enhance lipophilicity, improve membrane permeability, and increase metabolic stability. These attributes are critical for optimizing drug candidates for oral administration and ensuring their efficacy in vivo. Furthermore, the electron-withdrawing nature of these fluorinated groups can fine-tune the electronic properties of the molecule, affecting its binding interactions with target enzymes and receptors.

Recent studies have highlighted the utility of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in synthesizing small-molecule inhibitors targeting specific kinases involved in cancer progression. The combination of iodine and fluorinated substituents provides a versatile platform for designing molecules with high selectivity and potency. Additionally, the acetate ester functionality allows for further derivatization through hydrolysis or transesterification reactions, offering additional pathways for structural optimization.

The synthesis of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include halogenation reactions to introduce the iodine atom, nucleophilic substitution to incorporate the trifluoromethoxy group, and protection-deprotection strategies to handle the reactive acetate ester. These synthetic routes highlight the compound's role as a key intermediate in advanced chemical synthesis.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their broad spectrum of biological activities. Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. Its unique combination of substituents makes it a valuable asset in medicinal chemistry libraries, providing chemists with a rich scaffold for developing innovative drug candidates.

In conclusion, Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805109-84-5) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its intricate structure and versatile reactivity make it an indispensable tool for synthetic chemists seeking to create novel biologically active molecules. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow even further.